Cas no 100724-16-1 (5-Pyrimidinecarboxylicacid, 4-phenyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-phenyl-, ethyl ester
• CAS No: 100724-16-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 124204
• PubChem ID: 23326135
• Update Time: 2025-04-18

5-Pyrimidinecarboxylicacid, 4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-phenyl-, ethyl ester
• (4-ethylphenyl) pyrimidine-5-carboxylate
• ethyl 4-phenylpyrimidine-5-carboxylate
• ETHYL-4-PHENYL PYRIMIDINE-5-CARBOXYLATE
• 4-Phenyl-5-ethoxycarbonyl-pyrimidin
• 4-phenyl-pyrimidine-5-carboxylic acid ethyl ester
• 4-Phenyl-5-pyrimidinecarboxylic acid ethyl ester
• 4-phenyl-5-ethoxycarbonylpyrimidine
• HENFGBQLRJLYFL-UHFFFAOYSA-N
• SCHEMBL1969795
• 100724-16-1

• Inchi： 1S/C13H12N2O2/c1-2-17-13(16)11-8-14-9-15-12(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： HENFGBQLRJLYFL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.167
• Melting Point: 159-161 ºC
• Boiling Point: 393.2°Cat760mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.562
• PSA: 52.08000
• LogP: 2.32030